Cas no 2751702-50-6 (6,6-Dimethyl-1-azaspiro[2.5]octane)

• Product Name: 6,6-Dimethyl-1-azaspiro[2.5]octane
• CAS No: 2751702-50-6
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 5922630
• PubChem ID: 165659198
• Update Time: 2025-10-30

6,6-Dimethyl-1-azaspiro[2.5]octane Chemical and Physical Properties

Names and Identifiers

• 2751702-50-6
• EN300-37335390
• 6,6-dimethyl-1-azaspiro[2.5]octane
• 6,6-Dimethyl-1-azaspiro[2.5]octane

• Inchi： 1S/C9H17N/c1-8(2)3-5-9(6-4-8)7-10-9/h10H,3-7H2,1-2H3
• InChI Key： UQBVMTHDRQOWOV-UHFFFAOYSA-N
• SMILES： N1CC21CCC(C)(C)CC2

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.9Ų

Additional information on 6,6-Dimethyl-1-azaspiro[2.5]octane

Introduction to 6,6-Dimethyl-1-azaspiro[2.5]octane (CAS No. 2751702-50-6)

6,6-Dimethyl-1-azaspiro[2.5]octane, identified by its Chemical Abstracts Service (CAS) number 2751702-50-6, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This bicyclic azaheterocycle exhibits a unique structural framework that has garnered attention for its potential applications in drug design and development. The spirocyclic structure, characterized by the linkage between a nitrogen-containing heterocycle and an alkyl chain, imparts distinct physicochemical properties that make it a valuable scaffold for medicinal chemists.

The compound's molecular formula, C₁₁H₁₇N, reflects its composition as a spirocyclic amine with two methyl substituents on the nitrogen-containing ring. This arrangement contributes to its stability and reactivity, making it a versatile intermediate in synthetic chemistry. The spirocyclic core is particularly noteworthy, as such structures often exhibit enhanced binding affinity and metabolic stability, which are critical factors in the development of novel therapeutics.

In recent years, 6,6-Dimethyl-1-azaspiro[2.5]octane has been explored in the context of central nervous system (CNS) drug discovery. The azaspiro scaffold is known to mimic the structural features of natural products that interact with neurological targets. Preliminary studies have suggested that this compound may possess properties relevant to the modulation of neurotransmitter systems, particularly those involving serotonin and dopamine pathways. Such interactions are of paramount importance in the treatment of neurodegenerative disorders and mood disorders.

The pharmacological potential of 6,6-Dimethyl-1-azaspiro[2.5]octane has been further investigated through computational modeling and experimental assays. Molecular docking studies have indicated that this compound can interact with various protein targets, including receptors and enzymes implicated in CNS function. These findings have opened up avenues for exploring its role in the development of novel therapeutic agents targeting conditions such as depression, anxiety, and neuroinflammation.

One of the most compelling aspects of 6,6-Dimethyl-1-azaspiro[2.5]octane is its synthetic accessibility. The spirocyclic structure can be constructed through well-established organic reactions, including cyclization and functional group transformations. This accessibility allows for facile modifications to the core scaffold, enabling medicinal chemists to tailor its pharmacological properties for specific therapeutic applications. The ability to derivatize this compound with diverse functional groups has made it a promising candidate for structure-activity relationship (SAR) studies.

Recent advances in synthetic methodologies have also enhanced the efficiency of producing 6,6-Dimethyl-1-azaspiro[2.5]octane on a larger scale. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to optimize yields and enantioselectivity. These improvements have not only facilitated research but also paved the way for potential industrial applications in pharmaceutical manufacturing.

The biological activity of 6,6-Dimethyl-1-azaspiro[2.5]octane has been evaluated in various in vitro and in vivo models. Initial experiments have demonstrated its ability to modulate key signaling pathways involved in neural function. For instance, studies have shown that this compound can influence serotonin receptor activity, which is relevant to its potential role in treating mood disorders. Additionally, its interaction with dopamine pathways suggests possible applications in managing neurodegenerative diseases.

The compound's pharmacokinetic profile is another area of active investigation. Preliminary data indicate that 6,6-Dimethyl-1-azaspiro[2.5]octane exhibits favorable solubility and bioavailability parameters when tested in animal models. These characteristics are crucial for ensuring effective delivery to target sites within the body. Further studies are underway to optimize its pharmacokinetic properties through structural modifications.

In conclusion, 6,6-Dimethyl-1-azaspiro[2.5]octane (CAS No. 2751702-50-6) represents a promising scaffold for medicinal chemistry with significant potential in CNS drug discovery. Its unique structural features, synthetic accessibility, and biological activity make it a valuable compound for further exploration in therapeutic development. As research continues to uncover new insights into its mechanisms of action, 6,6-Dimethyl-1-azaspiro[2.5]octane is poised to play a pivotal role in addressing neurological and psychiatric disorders.